Cas no 2387535-08-0 (2-Bromo-7-nitroimidazo[1,2-a]pyridine)

• Product Name: 2-Bromo-7-nitroimidazo[1,2-a]pyridine
• CAS No: 2387535-08-0
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD32200729
• CID: 4777889
• Update Time: 2026-02-27

2-Bromo-7-nitroimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• SB35995
• 2-Bromo-7-nitroimidazo[1,2-a]pyridine
• 2-Bromo-7-nitro-imidazo[1,2-a]pyridine

• MDL： MFCD32200729
• Inchi： 1S/C7H4BrN3O2/c8-6-4-10-2-1-5(11(12)13)3-7(10)9-6/h1-4H
• InChI Key： RSNUISKTDPBPLN-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=CC(=CC2=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 2.6
• Topological Polar Surface Area: 63.1

Additional information on 2-Bromo-7-nitroimidazo[1,2-a]pyridine

Recent Advances in the Study of 2-Bromo-7-nitroimidazo[1,2-a]pyridine (CAS: 2387535-08-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-7-nitroimidazo[1,2-a]pyridine (CAS: 2387535-08-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyridine core and functionalized with bromo and nitro groups, has demonstrated promising potential in various applications, including drug discovery, medicinal chemistry, and biological probe development. Recent studies have explored its utility as a versatile building block in the synthesis of novel bioactive molecules and as a tool compound for investigating biological pathways.

One of the key areas of interest is the role of 2-Bromo-7-nitroimidazo[1,2-a]pyridine in the development of kinase inhibitors. Kinases are critical targets in the treatment of cancers, inflammatory diseases, and other disorders, and the unique structural features of this compound make it a valuable scaffold for designing selective inhibitors. Recent research has highlighted its use in the synthesis of potent and selective inhibitors targeting specific kinases, with promising results in preclinical models. The bromo and nitro substituents provide reactive handles for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

In addition to its applications in kinase inhibitor development, 2-Bromo-7-nitroimidazo[1,2-a]pyridine has been investigated for its potential in photopharmacology. This emerging field focuses on the use of light-sensitive compounds to achieve spatiotemporal control over drug activity. The nitro group in the compound's structure makes it a candidate for photoactivation, allowing researchers to explore its use in controlled drug release and targeted therapy. Preliminary studies have demonstrated its ability to undergo photochemical transformations, opening new avenues for precision medicine.

Another notable application of 2-Bromo-7-nitroimidazo[1,2-a]pyridine is in the development of fluorescent probes for biological imaging. The compound's inherent fluorescence properties, combined with its ability to interact with specific biomolecules, make it a valuable tool for visualizing cellular processes. Recent work has focused on modifying its structure to enhance its fluorescence intensity and specificity, enabling real-time monitoring of biological events such as protein-protein interactions and enzymatic activity.

Despite its promising potential, challenges remain in the optimization of 2-Bromo-7-nitroimidazo[1,2-a]pyridine-based compounds. Issues such as solubility, stability, and off-target effects need to be addressed to fully exploit its therapeutic and diagnostic applications. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advance the understanding and utilization of this compound in biomedical research.

In conclusion, 2-Bromo-7-nitroimidazo[1,2-a]pyridine (CAS: 2387535-08-0) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, photopharmacology, and biological imaging highlight its broad potential. Continued exploration of its properties and derivatives is expected to yield significant advancements in drug discovery and therapeutic strategies. Future research should prioritize addressing current limitations and expanding its utility in novel biomedical applications.